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Compound of Interest |

Compound Name: Diphenylborinic acid
CAS No.: 2622-89-1
Cat. No.: B1205314
Get Quote
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Introduction: Diphenylborinic acid (C12H11BO), also known as hydroxydiphenylborane, is an
organoboron compound with significant applications in organic synthesis, sensor development,
and medicinal chemistry. Its utility stems from the Lewis acidic nature of the boron center and
its ability to form reversible covalent bonds with diols. A thorough understanding of its structural
and electronic properties, as determined by spectroscopic methods, is paramount for its
effective application. This guide provides an in-depth overview of the nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data for diphenylborinic acid,
intended for researchers and professionals in the chemical sciences.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the structure of organic
molecules. For diphenylborinic acid, H, 13C, and B NMR are particularly informative.

'H and **C NMR Data

The 'H and 3C NMR spectra of diphenylborinic acid are dominated by signals from the two
phenyl rings. While a definitive, isolated spectrum for the pure acid can be challenging to obtain
due to its tendency to dehydrate, the expected chemical shifts can be reliably predicted based

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1205314#bc-rfq
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

on data from phenylboronic acid and various diphenylborinic acid esters. The phenyl protons
typically appear as complex multiplets in the aromatic region of the *H NMR spectrum. In the
13C NMR spectrum, a key feature is the frequent absence of the signal for the ipso-carbon—the

carbon atom directly attached to the boron atom.

Table 1: Expected NMR Spectroscopic Data for Diphenylborinic Acid

Nucleus Chemical Shift (6) ppm Multiplicity / Remarks
1H ~7.2-8.2 Multiplet (m)

13C ~128.0 Phenyl CH

~132.4 Phenyl CH

~135.0 Phenyl CH

Not typically observed ipso-Carbon (C-B)

up ~27 - 33 Broad singlet (br s)

Note: Chemical shifts are referenced to tetramethylsilane (TMS) and can vary based on solvent
and concentration.

B NMR Spectroscopy

11B NMR is a specialized technique crucial for characterizing boron-containing compounds. The
chemical shift provides direct insight into the coordination environment and hybridization of the
boron atom. For diphenylborinic acid, the boron is trigonal planar (sp2 hybridized), which
typically results in a broad signal in the range of 27-33 ppm.

Experimental Protocol for NMR Spectroscopy

A general procedure for acquiring NMR spectra of an organoboron compound like
diphenylborinic acid is as follows:

e Sample Preparation:

o Dissolve 5-10 mg of the sample for tH NMR, or 20-50 mg for 33C NMR, in approximately
0.6-0.7 mL of a suitable deuterated solvent (e.g., CDClz, DMSO-ds).[1][2]
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o The sample must be thoroughly dried to avoid interference from water.

o Transfer the solution to a 5 mm NMR tube. For 1B NMR, using a quartz NMR tube is
highly recommended to minimize the broad background signal from the borosilicate glass
of standard tubes.[3][4][5]

e Instrument Setup:
o The analysis is performed on a standard NMR spectrometer (e.g., 400 or 500 MHz).

o For 1B NMR, a specific pulse sequence, such as zgbs, may be employed to suppress
extraneous probe noise and obtain a flatter baseline.[4][5]

o Data Acquisition:

o Acquire the free induction decay (FID) data. The number of scans will depend on the
sample concentration and the nucleus being observed (*3C and !B typically require more
scans than *H).

o Reference the spectra to the residual solvent peak or an internal standard like TMS.
» Data Processing:
o Apply a Fourier transform to the FID.

o Phase and baseline correct the resulting spectrum. For 1B NMR data affected by a broad
background signal, processing may involve left-shifting the FID and applying linear
prediction to improve the baseline.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.

Characteristic IR Data

The IR spectrum of diphenylborinic acid will show characteristic absorption bands
corresponding to the O-H, B-O, B-C, and phenyl C-H and C=C bonds. The O-H stretch is
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typically a broad band, indicative of hydrogen bonding. The B-O asymmetric stretching
vibration is a strong and characteristic peak.

Table 2: Characteristic IR Absorption Bands for Diphenylborinic Acid

Wavenumber (cm~?) Vibration Functional Group
~3200 - 3600 (broad) O-H stretch B-OH

~3000 - 3100 C-H stretch Aromatic C-H
~1600 C=C stretch Aromatic ring
~1310 - 1350 B-O stretch (asymmetric) B-O

~1080 - 1190 B-C stretch Phenyl-B

~700 - 760 C-H bend (out-of-plane) Aromatic C-H

Note: These are approximate ranges compiled from data on phenylboronic acid and related
compounds.[6]

Experimental Protocol for ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for Fourier-transform
infrared (FTIR) spectroscopy that requires minimal sample preparation.

o Sample Preparation: Place a small amount of the solid diphenylborinic acid sample directly
onto the ATR crystal (e.g., diamond or germanium).

e Instrument Setup:
o Ensure the ATR accessory is correctly installed in the FTIR spectrometer.

o Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted
from the sample spectrum.

o Data Acquisition:

o Apply pressure to ensure good contact between the sample and the crystal.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.researchgate.net/publication/237851836_Infrared_spectra_of_phenylboronic_acid_normal_and_deuterated_and_diphenyl_phenylboronate
https://www.benchchem.com/product/b1205314/docs?utm_src=pdf-body#spectroscopic-characterization-of-diphenylborinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4
cm~1 over a spectral range of 4000 to 650 cm~1.[7]

o Data Processing: The instrument software automatically subtracts the background spectrum
from the sample spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ions. It is used to determine the molecular weight and elemental composition of a compound.

Mass Spectral Data

The analysis of boronic and borinic acids by mass spectrometry can be complicated by their
tendency to undergo dehydration in the ion source, sometimes leading to the formation of
cyclic trimers known as boroxines.[8] Therefore, derivatization is often employed for reliable
analysis. However, under soft ionization conditions like electrospray ionization (ESI), the
molecular ion can often be observed.

Molecular Formula: C12H11BO

Molecular Weight: 182.03 g/mol [9]

Expected Molecular lon (ESI+): [M+H]* at m/z 183.09

Expected Molecular lon (ESI-): [M-H]~ at m/z 181.08

Common Fragment: Dehydration product [M-H20]*

Experimental Protocol for Mass Spectrometry

A general procedure for analyzing boronic acids using liquid chromatography-mass
spectrometry (LC-MS) with an ESI source is as follows:

e Sample Preparation:

o Prepare a dilute solution of the sample (e.g., 1-10 pg/mL) in a suitable solvent such as a
mixture of acetonitrile and water or methanol and water.[10]
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e Instrument Setup:

o The sample solution is introduced into the ESI source of the mass spectrometer, often via
an ultra-high-performance liquid chromatograph (UHPLC) for separation prior to analysis.
[11]

o The ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized
to achieve stable ionization and minimize in-source fragmentation or dehydration.

o Data Acquisition:
o Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

o The analysis can be performed in either positive or negative ion mode to detect different
adducts or the deprotonated molecule.

o Data Analysis: Identify the peak corresponding to the molecular ion and any significant
fragment ions. High-resolution mass spectrometry can be used to confirm the elemental
composition.

Workflow Visualization

The logical flow for the comprehensive spectroscopic analysis of diphenylborinic acid, from
sample handling to final data interpretation, is depicted below.
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Caption: General workflow for the spectroscopic characterization of diphenylborinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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